![molecular formula C14H21F3N4O B5494096 2-{1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl}ethanol](/img/structure/B5494096.png)
2-{1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl}ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl}ethanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound is also known as MPEP and is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5).
Mechanism of Action
The mechanism of action of 2-{1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl}ethanol involves the selective antagonism of mGluR5. This receptor is involved in various neurological processes such as synaptic plasticity, learning, and memory. The selective antagonism of mGluR5 by this compound results in the inhibition of these processes, which can help in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects, including the inhibition of mGluR5-mediated signaling pathways. This inhibition results in the modulation of various neurotransmitters such as glutamate, dopamine, and GABA, which are involved in various neurological processes. The use of this compound can help in the regulation of these neurotransmitters, which can lead to the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl}ethanol in lab experiments include its selective antagonism of mGluR5, which can help in the development of new and effective treatments for various neurological disorders. The limitations of using this compound in lab experiments include its potential toxicity and side effects, which require careful consideration and monitoring.
Future Directions
The future directions of research on 2-{1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl}ethanol include the development of new and effective treatments for various neurological disorders such as anxiety, depression, and addiction. The use of this compound can also help in the understanding of the role of mGluR5 in various neurological processes such as synaptic plasticity, learning, and memory. Additionally, further research can be conducted to explore the potential of this compound in the treatment of other disorders such as Parkinson's disease and schizophrenia.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound has various scientific research applications, including the treatment of various neurological disorders such as anxiety, depression, and addiction. The use of this compound can help in the development of new and effective treatments for these disorders, and further research can be conducted to explore its potential in other applications.
Synthesis Methods
The synthesis of 2-{1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl}ethanol involves the reaction of 4-(3,3,3-trifluoropropyl)pyrimidine-2-amine with 1-methylpiperazine in the presence of a suitable solvent and catalyst. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography, recrystallization, and HPLC.
Scientific Research Applications
2-{1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl}ethanol has various scientific research applications, including the treatment of various neurological disorders such as anxiety, depression, and addiction. This compound has been shown to have a selective antagonistic effect on mGluR5, which is involved in various neurological processes such as synaptic plasticity, learning, and memory. Therefore, the use of this compound can help in the development of new and effective treatments for these disorders.
properties
IUPAC Name |
2-[1-methyl-4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21F3N4O/c1-20-7-8-21(10-12(20)4-9-22)13-18-6-3-11(19-13)2-5-14(15,16)17/h3,6,12,22H,2,4-5,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXLRGYWWKMXYOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1CCO)C2=NC=CC(=N2)CCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.